Ethyl 2-(5-amino-1,2,4-triazol-1-yl)acetate

• IUPAC Name: ethyl 2-(5-amino-1,2,4-triazol-1-yl)acetate
• InChI: InChI=1S/C6H10N4O2/c1-2-12-5(11)3-10-6(7)8-4-9-10/h4H,2-3H2,1H3,(H2,7,8,9)
• InChI Key: VBEJVMPNXSEATK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C(=NC=N1)N
• Molecular Formula: C6H10N4O2
• Molecular Weight: 170.17 g/mol
• CAS No.: 1340060-06-1

Description

Ethyl 2-(5-amino-1,2,4-triazol-1-yl)acetate is a compound that includes a 1,2,4-triazol-1-yl skeleton. It’s part of a class of compounds known as 1,2,4-triazoles, which are of great importance in heterocyclic chemistry and are reported to possess diverse biological effects.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives, including this compound, often involves the condensation reaction of relatively small and linear molecules with suitable reagents. Microwave technology has been used to develop a new protocol for the synthesis of these compounds, proving to be efficient and environmentally friendly.

Molecular Structure Analysis

The molecular structure of this compound can be confirmed by spectroscopic techniques like IR, 1 H-NMR, Mass spectroscopy, and Elemental analysis. The mean planes of the phenyl and triazole rings are nearly perpendicular to one another as a result of the intra-molecular C-H⋯O and C-H⋯π (ring) interactions.

Scientific Research Applications

Corrosion Inhibition

Ethyl 2-(4-phenyl-1H-1,2,3-triazol-1-yl) acetate, a related triazole derivative, has been investigated for its effectiveness as a corrosion inhibitor for mild steel in acidic environments. Studies have shown high inhibition efficiency, suggesting that such compounds can form physical and chemical bonds with metal surfaces to prevent corrosion (Nahlé et al., 2021).

Structural and Spectroscopic Studies

Compounds structurally related to Ethyl 2-(5-amino-1,2,4-triazol-1-yl)acetate have been characterized using X-ray diffraction, IR, 1H NMR, and 13C NMR spectroscopy. Such studies provide insights into their molecular structures and potential applications in material science and pharmaceuticals (Şahin et al., 2014).

Supramolecular Synthons

The compound has been used as a precursor for engineering three-dimensional chains of porous nanoballs, demonstrating its utility in designing new materials with potential applications in catalysis, drug delivery, and gas storage (Naik et al., 2010).

Molecular Docking and Biological Studies

Novel ethyl 2-[aryl(thiazol-2-yl)amino]acetates derived from similar triazole compounds have shown promising α-glucosidase and β-glucosidase inhibition activities. These findings suggest potential therapeutic applications in managing diabetes and other metabolic disorders (Babar et al., 2017).

Coordination Polymers

Research on isomeric compounds related to this compound has led to the synthesis of novel coordination polymers with transition-metal ions. These materials have potential applications in magnetic, optical, and electronic devices due to their unique structural properties (Hu et al., 2016).

Mechanism of Action

Target of Action

Ethyl 2-(5-amino-1h-1,2,4-triazol-1-yl)acetate is a derivative of the 1,2,4-triazole class of compounds Similar 1,2,4-triazole derivatives have been reported to show promising cytotoxic activity against various human cancer cell lines . These compounds are believed to interact with different targets, leading to the improvement of pharmacokinetics, pharmacological, and toxicological properties .

Mode of Action

It’s known that 1,2,4-triazole derivatives can form hydrogen bonds with different targets, which could potentially influence their interaction with biological systems .

Biochemical Pathways

It’s known that 1,2,4-triazole derivatives can interact with various biochemical pathways due to their ability to form hydrogen bonds with different targets .

Pharmacokinetics

The ability of 1,2,4-triazole derivatives to form hydrogen bonds with different targets can potentially influence their pharmacokinetic properties .

Result of Action

Similar 1,2,4-triazole derivatives have shown promising cytotoxic activity against various human cancer cell lines .

Action Environment

The chemical properties of 1,2,4-triazole derivatives, such as their ability to form hydrogen bonds, could potentially be influenced by environmental factors .

Biochemical Analysis

Biochemical Properties

The exact role of Ethyl 2-(5-amino-1h-1,2,4-triazol-1-yl)acetate in biochemical reactions is not well-defined due to the lack of specific studies. They are capable of binding in the biological system, which could suggest that Ethyl 2-(5-amino-1h-1,2,4-triazol-1-yl)acetate may have similar interactions .

Molecular Mechanism

It is known that nitrogen atoms of 1,2,4-triazole ring can bind to the iron in the heme moiety of CYP-450 and phenyl moieties have a key interaction in the active site of the enzyme . This suggests that Ethyl 2-(5-amino-1h-1,2,4-triazol-1-yl)acetate might exert its effects at the molecular level through similar interactions.